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Compound of Interest |

Compound Name: 3-(4-Chlorophenyl)cyclobutan-1-ol
CAS No.: 1184692-46-3
Cat. No.: B2918504

Get Quote

Topic: 3-(4-Chlorophenyl)cyclobutan-1-ol Proper Disposal Procedures Audience:
Researchers, Scientists, and Drug Development Professionals[1]

Core Directive & Scope

This guide provides an operational framework for the safe disposal of 3-(4-
Chlorophenyl)cyclobutan-1-ol, a halogenated cyclic alcohol often used as an intermediate in
pharmaceutical synthesis.[1] Unlike common solvents, this compound presents specific
challenges due to its halogen content (chlorine) and cyclic structure, which dictate strict
segregation from non-halogenated waste streams to prevent regulatory non-compliance and
environmental contamination.[1]

Critical Safety Warning: Treat this compound as a Halogenated Organic Waste.[1] Do not mix
with non-halogenated solvents (e.g., acetone, ethanol) or strong oxidizing agents.[1][2]

Hazard Identification & Waste Classification

Before disposal, the waste generator must correctly classify the material.[1] While specific SDS
data for this exact isomer may be limited in public databases, its structural analogues (e.g., 3-
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(4-chlorophenyl)cyclobutan-1-one) provide a reliable hazard profile.[1]

SHS Classification (Inferred)

Hazard Class Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation.
o H319: Causes serious eye

Eye Irritation Category 2A

irritation.[1]

H335: May cause respiratory
STOT - SE Category 3 o
irritation.[1]

) . H401: Toxic to aquatic life (due
Aquatic Toxicity Acute 2 .
to chlorophenyl moiety).[1]

Waste Characterization

o Chemical Family: Halogenated Cyclic Alcohol.[1]

o RCRA Status (USA): Not P-listed or U-listed specifically.[1] However, it must be treated as
D001 (Ignitable) if in a flammable solvent, or more commonly as Halogenated Solvent Waste
for incineration.[1]

o EPA Waste Code (Generic): FO02 (if spent solvent mixture) or D001/D002 depending on
formulation.[1] For pure substance disposal, label as "Non-RCRA Regulated Chemical
Waste" unless it exhibits toxicity characteristics (TCLP), but best practice dictates treating as
Hazardous Halogenated Waste.[1]

Pre-Disposal Handling & Segregation

Proper segregation is the single most critical step.[1] Mixing halogenated organics with non-
halogenated waste increases disposal costs significantly and can create safety hazards during
incineration.[1]

Segregation Protocol

 Isolate: Keep 3-(4-Chlorophenyl)cyclobutan-1-ol separate from general organic waste.
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o Container Compatibility: Use High-Density Polyethylene (HDPE) or Glass containers.[1]
Avoid low-grade plastics that may leach or degrade if the compound is dissolved in
aggressive solvents.[1]

o Labeling: Mark the container clearly with:
o Full Chemical Name: 3-(4-Chlorophenyl)cyclobutan-1-ol[3][4]
o Constituents: If in solution, list the solvent (e.g., DCM, DMSO) and the approximate %.

o Hazard Checkbox: *[x] Halogenated [x] Irritant[1]

Decision Logic for Waste Stream
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Waste Generation: CRITICAL: If >2% Halogen content,
3-(4-Chlorophenyl)cyclobutan-1-ol must go to Stream A regardless of solvent.

‘.

Is the waste Pure Solid
or in Solution?

Pure Solid / Precipitate In Solution

Pack in Wide-Mouth Is the Solvent
HDPE Jar Halogenated?

Label as Solid
alogenated Waste

Yes (e.g., DCM, Chloroform) \No (e.g., Methanol, DMSO) ':.

Stream A: Stream B:
Halogenated Organic Waste Non-Halogenated Waste

(High Temp Incineration) (Fuels Blending)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 3-(4-Chlorophenyl)cyclobutan-1-ol waste. Note that
even if dissolved in a non-halogenated solvent, high concentrations of the solute may
necessitate classification as halogenated waste.[1]

Step-by-Step Disposal Procedures
Scenario A: Small Scale (Lab Bench / <10q)

¢ Collection: Transfer solid residues into a screw-top glass vial or small HDPE jar.
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Dissolution (Optional): If the solid is sticky or difficult to transfer, dissolve in a minimal amount
of Dichloromethane (DCM) or DMSO.[1]

Transfer: Pour the solution into the laboratory's "Halogenated Organic Waste" carboy.

Log: Record the addition on the waste tag, specifying "3-(4-Chlorophenyl)cyclobutan-1-ol"
to alert EHS personnel of the specific chlorophenyl content.[1]

Scenario B: Large Scale | Stockpile (>100g)

Packaging: Do not dissolve. Keep as a solid to minimize waste volume.
Container: Use a dedicated 1-gallon or 5-gallon wide-mouth poly drum (UN rated 1H2).
Manifesting:

o Proper Shipping Name:Waste Toxic Solids, Organic, n.o.s. (3-(4-
Chlorophenyl)cyclobutan-1-ol) or Waste Environmentally Hazardous Substance, Solid,

n.o.s.

o UN Number: UN 2811 or UN 3077 (depending on specific toxicity data; default to 2811 if
toxicity is suspected, otherwise 3077 for environmental hazard).[1]

Disposal Method: The material must be sent to a TSDF (Treatment, Storage, and Disposal
Facility) for High-Temperature Incineration.[1] This is required to ensure the complete
destruction of the chlorophenyl ring and prevent the formation of dioxins/furans.[1]

Emergency Response (Spills)

In the event of a spill during transport or handling:

Evacuate & Ventilate: The compound is a respiratory irritant.[1] Ensure the area is well-
ventilated.[1]

PPE: Wear nitrile gloves, lab coat, and safety goggles.[1] If powder is airborne, use an N95
or P100 respirator.[1]

Containment:
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o Solids: Cover with wet paper towels to prevent dust generation, then scoop into a waste
container.[1]

o Liquids: Absorb with vermiculite or sand.[1] Do not use combustible materials like sawdust
if strong oxidizers are present nearby.[1]

» Decontamination: Wipe the surface with a soap and water solution.[1] The compound is likely
lipophilic; a surfactant is necessary for effective cleaning.[1]

Regulatory & Compliance Context

o USA (RCRA): Generators are responsible for "cradle-to-grave" tracking.[1] Ensure the waste
manifest explicitly lists the halogenated nature to prevent rejection by the incinerator facility.

[1]

e Europe (REACH): Ensure compliance with local waste codes (EWC).[1] Typically falls under
07 05 13* (solid wastes containing hazardous substances).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [3-(4-Chlorophenyl)cyclobutan-1-ol proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2918504/docs#3-4-chlorophenyl-cyclobutan-1-ol-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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